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Compound of Interest

Compound Name: 2-Propoxybenzamide

CAS No.: 59643-84-4

Cat. No.: B016276

Get Quote

The synthesis of 2-Propoxybenzamide is achieved through a Williamson ether synthesis, a

robust and well-established method for forming ethers. The causality behind this choice lies in

its efficiency and the ready availability of the starting materials: salicylamide and n-propyl

iodide.

Experimental Protocol: Synthesis of 2-
Propoxybenzamide
This protocol is a self-validating system, as the purity and identity of the final product are

confirmed by melting point analysis and subsequent crystallographic and spectroscopic

measurements.

Base Activation: Powdered potassium hydroxide (KOH, 1.12 g, 20.0 mmol) is suspended in

dimethyl sulfoxide (DMSO, 9 ml). Salicylamide (1.37 g, 10.0 mmol) is then added. The

mixture is stirred for 10 minutes at room temperature. Rationale: The strong base (KOH)

deprotonates the phenolic hydroxyl group of salicylamide, forming a more nucleophilic

phenoxide ion.
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Alkylation: n-Propyl iodide (4.2 g, 24.7 mmol) is added dropwise to the solution. The reaction

is stirred for 12 hours at room temperature. Rationale: The phenoxide ion attacks the

electrophilic carbon of n-propyl iodide in an SN2 reaction, displacing the iodide and forming

the propoxy ether linkage.

Workup and Extraction: The reaction mixture is poured into water (200 ml) and extracted with

chloroform (3 x 50 ml). Rationale: This step separates the organic product from the aqueous

phase containing inorganic salts and residual DMSO.

Drying and Concentration: The combined organic phases are dried over anhydrous

magnesium sulfate (MgSO₄) and concentrated in vacuo. Rationale: Removal of residual

water is crucial before solvent evaporation to prevent hydrolysis and ensure a pure, dry

product.

Purification: The crude residue is purified by column chromatography on silica gel using a 1:1

mixture of chloroform and methyl tert-butyl ether (MTBE) as the eluent. This yields 2-
Propoxybenzamide (1.36 g, 77% yield) as colorless crystals with a melting point of 375

K[1].

The diagram below illustrates the synthesis and purification workflow.
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Caption: Synthesis and purification workflow for 2-Propoxybenzamide.
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X-ray Crystallography: Elucidating the Solid-State
Structure
Single crystals suitable for X-ray diffraction were obtained directly from the purification process.

The data were collected at a low temperature (100 K) to minimize thermal vibrations and obtain

a high-resolution electron density map.

Experimental Protocol: Single-Crystal X-ray Diffraction
Crystal Selection: A colorless block-shaped crystal with dimensions 0.16 × 0.10 × 0.08 mm

was selected and mounted.[1]

Data Collection: An Agilent SuperNova Atlas CCD diffractometer with Cu Kα radiation (λ =

1.5418 Å) was used for data collection at 100 K.[1]

Data Processing: The collected data were processed, and an absorption correction was

applied.[1]

Structure Solution and Refinement: The structure was solved and refined against F² using

established crystallographic software.[1]

The crystallographic data provide a definitive, high-trustworthiness snapshot of the molecule in

its solid state.

Table 1: Crystal Data and Structure Refinement for 2-
Propoxybenzamide
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Parameter Value Source

Chemical Formula C₁₀H₁₃NO₂ [1]

Molecular Weight 179.21 g/mol [1]

Crystal System Monoclinic [1]

Space Group P2₁/n [1]

a (Å) 6.0303 (4) [1]

b (Å) 11.1196 (8) [1]

c (Å) 14.4140 (11) [1]

β (°) 98.647 (6) [1]

Volume (Å³) 955.54 (12) [1]

Z (molecules/unit cell) 4 [1]

Temperature (K) 100 [1]

Density (calculated) 1.246 Mg m⁻³ [1]

R-factor (R₁) 0.040 [2]

wR-factor (wR₂) 0.099 [2]

Molecular Geometry and Conformation
The crystal structure reveals the precise arrangement of atoms and functional groups within the

2-Propoxybenzamide molecule. A key feature is the orientation of the amide and propoxy

groups relative to the benzene ring.

Caption: Molecular structure of 2-Propoxybenzamide.

The amide group is nearly coplanar with the benzene ring, with a dihedral angle of just 12.41

(2)°.[1] Similarly, the propoxy group lies close to the plane of the benzene ring, with a

corresponding dihedral angle of 3.26 (2)°.[1] This near-planar conformation is stabilized by a

significant intramolecular hydrogen bond.
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Intramolecular Interactions
A crucial feature of the molecular geometry is an intramolecular N—H···O hydrogen bond

between one of the amide hydrogens and the oxygen atom of the propoxy group.[1][3] This

interaction locks the conformation, orienting the amide –NH₂ group towards the propoxy

substituent. This type of hydrogen bonding is a key consideration in drug design, as it reduces

the molecule's conformational flexibility and influences its binding properties.

Supramolecular Assembly and Crystal Packing
Beyond the individual molecule, the crystal structure is defined by a network of intermolecular

interactions that dictate how the molecules pack together. In 2-Propoxybenzamide, hydrogen

bonding is the dominant force driving the supramolecular assembly.

The Dimeric Pair Motif
The most significant intermolecular interaction is an N—H···O hydrogen bond between the

second amide hydrogen of one molecule and the carbonyl oxygen of an adjacent, inversion-

related molecule.[1] This interaction links the molecules into centrosymmetric pairs, with their

molecular planes running parallel but offset by 0.73 (2) Å.[1][3]

Centrosymmetric Dimer

Molecule A
(2-Propoxybenzamide)

Molecule B
(Inversion-related)

 N-H···O=C 
 (Intermolecular H-Bond) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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